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Compound of Interest

Compound Name: Fmoc-Trp(Boc)-OH-13C11,15N2

Cat. No.: B15088527 Get Quote

Technical Support Center: Fmoc-Trp(Boc)-OH-
¹³C₁₁,¹⁵N₂
This technical support center provides essential information for the safe handling, storage, and

use of Fmoc-Trp(Boc)-OH-¹³C₁₁,¹⁵N₂. For research use only. Not intended for diagnostic or

therapeutic use.[1]

Frequently Asked Questions (FAQs)
Q1: What is Fmoc-Trp(Boc)-OH-¹³C₁₁,¹⁵N₂ and what are its primary applications?

A1: Fmoc-Trp(Boc)-OH-¹³C₁₁,¹⁵N₂ is a stable isotope-labeled derivative of the amino acid

tryptophan.[2][3] The Fmoc (9-fluorenylmethyloxycarbonyl) and Boc (tert-butoxycarbonyl)

groups are protecting groups essential for its primary application in solid-phase peptide

synthesis (SPPS).[4][5] The isotopic labeling with Carbon-13 (¹³C) and Nitrogen-15 (¹⁵N) allows

it to be used as a tracer in metabolic studies and for quantitative analysis in proteomics.[2][3]

Q2: What are the main hazards associated with this compound?

A2: Fmoc-Trp(Boc)-OH may cause skin and eye irritation.[4] It is classified as a skin sensitizer,

meaning it may cause an allergic skin reaction upon contact.[6] It is also considered toxic to

aquatic life with long-lasting effects.[6]

Q3: What personal protective equipment (PPE) should I wear when handling this compound?
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A3: When handling Fmoc-Trp(Boc)-OH-¹³C₁₁,¹⁵N₂, it is crucial to wear appropriate personal

protective equipment. This includes protective gloves, clothing, and eye/face protection.[6]

Work should be conducted in a well-ventilated area or under a fume hood to prevent the

formation and inhalation of dust.[6]

Q4: How should I properly store this compound?

A4: For long-term storage, it is recommended to store Fmoc-Trp(Boc)-OH-¹³C₁₁,¹⁵N₂ in a tightly

sealed container at 2-8°C or -20°C.[4][7] It is sensitive to moisture, so it is important to allow

the container to warm to room temperature before opening to prevent condensation.[4][8]
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Issue Possible Cause Solution

Poor solubility
The compound has low water

solubility.[9]

Dissolve in organic solvents

such as Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, or Acetone.

[10]

Unexpected side reactions

during peptide synthesis

Incomplete protection or

deprotection of the amino acid.

The use of Fmoc-Trp(Boc)-OH

helps minimize side reactions,

particularly the reattachment of

sulfonyl protecting groups from

arginine residues onto the

tryptophan indole ring.[11]

Ensure proper cleavage

protocols are followed.

Degradation of the compound

Improper storage conditions

(exposure to moisture or high

temperatures).

Always store in a tightly sealed

container at the recommended

refrigerated temperature.[4][8]

Allow the product to reach

room temperature in a

desiccator before use to

prevent moisture

condensation.[8]

Allergic skin reaction after

handling

Direct skin contact with the

compound.

Immediately wash the affected

area with plenty of soap and

water.[6][9] If irritation or a rash

develops, seek medical

advice.[6] Always wear

appropriate gloves and

protective clothing when

handling.
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Parameter Information

Appearance White to off-white crystalline powder[4]

Molecular Formula C₂₀¹³C₁₁H₃₀¹⁵N₂O₆[3]

Molecular Weight 539.49 g/mol [3]

Storage Temperature 2-8°C[4] or -20°C[7]

Hazard Classifications Skin Sensitizer, Aquatic Chronic[6]

Experimental Protocols
First Aid Measures

After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

[9]

After Skin Contact: Immediately wash the affected area with soap and plenty of water.[6][9] If

skin irritation or a rash occurs, get medical advice.[6]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing.

After Swallowing: Rinse mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person.[9]

Accidental Release Measures

Personal Precautions: Avoid dust formation. Ensure adequate ventilation. Wear personal

protective equipment.[6]

Environmental Precautions: Prevent the product from entering drains.

Methods for Cleaning Up: Sweep up the material and place it in a suitable container for

disposal.[9]

Visual Workflow for Safe Handling
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Caption: Workflow for the safe handling of Fmoc-Trp(Boc)-OH-¹³C₁₁,¹⁵N₂.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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